Cas no 1038354-11-8 (5-(3-Chloro-2-fluorophenyl)sulfamoylfuran-2-carboxylic Acid)

• Product Name: 5-(3-Chloro-2-fluorophenyl)sulfamoylfuran-2-carboxylic Acid
• CAS No: 1038354-11-8
• MF: C₁₁H₇ClFNO₅S
• MW: 319.693384408951
• CID: 5069160
• Update Time: 2025-05-24

5-(3-Chloro-2-fluorophenyl)sulfamoylfuran-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-[(3-chloro-2-fluorophenyl)sulfamoyl]furan-2-carboxylic acid
• 5-(3-Chloro-2-fluorophenyl)sulfamoylfuran-2-carboxylic Acid

• Inchi： 1S/C11H7ClFNO5S/c12-6-2-1-3-7(10(6)13)14-20(17,18)9-5-4-8(19-9)11(15)16/h1-5,14H,(H,15,16)
• InChI Key： DDPFDTXIZWTMLM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)NS(C1=CC=C(C(=O)O)O1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 468
• XLogP3: 2.4
• Topological Polar Surface Area: 105

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 5-(3-Chloro-2-fluorophenyl)sulfamoylfuran-2-carboxylic Acid

Comprehensive Overview of 5-(3-Chloro-2-fluorophenyl)sulfamoylfuran-2-carboxylic Acid (CAS No. 1038354-11-8)

5-(3-Chloro-2-fluorophenyl)sulfamoylfuran-2-carboxylic Acid (CAS No. 1038354-11-8) is a specialized sulfamoyl-containing furan carboxylic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique heterocyclic furan core and halogen-substituted phenyl moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features, including the sulfamoyl group (-SO2NH2) and carboxylic acid (-COOH) functionality, enable diverse chemical modifications, making it valuable for drug discovery programs targeting enzymes and receptors.

Recent studies highlight the growing demand for halogenated furan derivatives like 5-(3-Chloro-2-fluorophenyl)sulfamoylfuran-2-carboxylic Acid due to their potential applications in small-molecule therapeutics and crop protection agents. Researchers are particularly interested in its role as a scaffold for kinase inhibitors and anti-inflammatory agents, aligning with trends in precision medicine. The compound’s chloro-fluorophenyl segment enhances lipophilicity, which is critical for optimizing pharmacokinetic properties—a hot topic in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies.

From a synthetic chemistry perspective, CAS No. 1038354-11-8 exemplifies the strategic use of sulfamoylation reactions to introduce pharmacophores. Its furan-2-carboxylic acid backbone is notable for metabolic stability, addressing common challenges in prodrug design. Industry forums frequently discuss such compounds in contexts like fragment-based drug discovery (FBDD) and click chemistry, where modularity and selectivity are paramount.

Environmental and regulatory considerations also shape the discourse around 5-(3-Chloro-2-fluorophenyl)sulfamoylfuran-2-carboxylic Acid. With increasing emphasis on green chemistry, researchers explore solvent-free syntheses or catalytic methods to produce this intermediate sustainably. Analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to validate its purity, reflecting industry standards for high-throughput screening (HTS) compatibility.

In summary, 5-(3-Chloro-2-fluorophenyl)sulfamoylfuran-2-carboxylic Acid (CAS No. 1038354-11-8) represents a nexus of innovation in medicinal and agrochemical sciences. Its multifaceted utility—from lead compound optimization to molecular probe development—positions it as a critical tool for addressing unmet needs in personalized therapeutics and sustainable agriculture.